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Compound of Interest

Compound Name: 5-Bromo-2-phenylpyridine

Cat. No.: B1272043

CAS Number: 27012-25-5 Molecular Formula: C1:HsBrN Molecular Weight: 234.10 g/mol

This technical guide provides an in-depth overview of 5-Bromo-2-phenylpyridine, a key
intermediate in organic synthesis with significant applications in materials science and drug
discovery. This document is intended for researchers, scientists, and professionals in drug
development, offering comprehensive data, experimental protocols, and visualizations to
support their work.

Physicochemical and Safety Data

5-Bromo-2-phenylpyridine is a solid, white to off-white crystalline powder at room
temperature.[1][2] It is soluble in ethyl ether.[3] Key physicochemical properties and safety
information are summarized in the tables below.

Property Value Reference
Molecular Weight 234.10 g/mol

Melting Point 73-75 °C [3]

Boiling Point (Predicted) 309.3+22.0°C [3]

Density (Predicted) 1.426 + 0.06 g/cm?3 [3]

pKa (Predicted) 2.08 £0.10 [3]
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Safety Information

Signal Word Warning

H315 (Causes skin irritation), H319 (Causes
Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray),
] P305+P351+P338 (IF IN EYES: Rinse
Precautionary Statements ] ) ]
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing)

Pictogram GHSO07

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-2-phenylpyridine and its derivatives often involves palladium-
catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a
versatile method for forming carbon-carbon bonds. Below is a general experimental protocol for
a Suzuki-Miyaura coupling reaction involving a bromo-pyridine derivative, which can be
adapted for the synthesis of 5-Bromo-2-phenylpyridine derivatives.

General Protocol for Suzuki-Miyaura Coupling

This protocol describes the coupling of a bromo-pyridine with an arylboronic acid.

Materials:

5-Bromo-2-phenylpyridine (or a similar bromo-pyridine starting material)

Arylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a])

Base (e.g., Potassium phosphate [K3POa4])
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Solvent (e.g., 1,4-dioxane and water mixture)
Schlenk flask

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a Schlenk flask, add the bromo-pyridine (1.0 eq), the arylboronic acid (1.1-1.5 eq), and
the base (2.0-3.0 eq).

Add the palladium catalyst (typically 1-5 mol%).
The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.
Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

The reaction mixture is stirred and heated at a temperature ranging from 80°C to 100°C. The
reaction progress is monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is then diluted with an organic solvent (e.g., ethyl acetate) and washed with
water and brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired
coupled product.
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Reactants & Catalyst

5-Bromo-2-phenylpyridine

rylboronic Acid
Reaction Conditions Workup & Purification
Base (e.g., KsPOx) |—] I »( Heating (80-100°C) |—| Reaction Completion , =5 o11ching & Extraction Drying Column Chromatography Coupled Product

Pd Catalyst (e.g., Pd(PPhs)s)

Click to download full resolution via product page

Caption: Suzuki-Miyaura Coupling Workflow

Applications in Research and Development

5-Bromo-2-phenylpyridine is a valuable building block in several areas of chemical research
and development.

Organic Light-Emitting Diodes (OLEDS)

One of the primary applications of 5-Bromo-2-phenylpyridine is as a ligand in the synthesis of
phosphorescent iridium(l1) complexes.[4] These organometallic compounds are used as
emitters in OLEDs due to their high quantum efficiency and tunable emission colors. The
phenylpyridine framework forms the basis of the cyclometalating ligand, and the bromo-
substituent provides a reactive site for further functionalization to fine-tune the electronic
properties and, consequently, the emission characteristics of the final OLED device.

Drug Discovery and Medicinal Chemistry
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The pyridine scaffold is a common motif in many biologically active compounds and approved
drugs. The presence of both a phenyl group and a reactive bromine atom makes 5-Bromo-2-
phenylpyridine an attractive starting material for the synthesis of novel pharmaceutical
candidates. The bromine atom can be readily displaced or used in cross-coupling reactions to
introduce a variety of functional groups, enabling the exploration of structure-activity
relationships in drug discovery programs. While specific biological activity for 5-Bromo-2-
phenylpyridine is not extensively reported, derivatives of 2-phenylpyrimidine have been
investigated as potent inhibitors of Bruton's tyrosine kinase (BTK), a key target in the treatment
of B-cell malignancies.

Specialty Chemicals

As a versatile intermediate, 5-Bromo-2-phenylpyridine is used in the synthesis of a range of
specialty chemicals. Its reactivity allows for the construction of more complex molecules with
applications in materials science, agrochemicals, and other areas of chemical manufacturing.

Due to the lack of specific information in the search results regarding signaling pathways
directly involving 5-Bromo-2-phenylpyridine, a diagram illustrating a biological pathway
cannot be provided at this time. The provided diagram illustrates a common synthetic workflow
for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1272043#5-bromo-2-phenylpyridine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1272043#5-bromo-2-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1272043#5-bromo-2-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

